Cas no 38048-27-0 (2-Buten-1-ol,3-methyl-4-[(9-b-D-ribofuranosyl-9H-purin-6-yl)amino]-,(Z)- (9CI))

• Product Name: 2-Buten-1-ol,3-methyl-4-[(9-b-D-ribofuranosyl-9H-purin-6-yl)amino]-,(Z)- (9CI)
• CAS No: 38048-27-0
• MF: C₁₅H₂₁N₅O₅
• MW: 351.357743024826
• CID: 317267
• PubChem ID: 6450017
• Update Time: 2025-04-19

2-Buten-1-ol,3-methyl-4-[(9-b-D-ribofuranosyl-9H-purin-6-yl)amino]-,(Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-ol,3-methyl-4-[(9-b-D-ribofuranosyl-9H-purin-6-yl)amino]-,(Z)- (9CI)
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[[(Z)-4-hydroxy-2-methylbut-2-enyl]amino]purin-9-yl]oxolane-3,4-diol
• Norzeatin riboside
• 2-Buten-1-ol, 3-methyl-4-((9-beta-D-ribofuranosyl-9H-purin-6-yl)amino)-, (Z)-
• 38048-27-0

• Inchi： 1S/C15H21N5O5/c1-8(2-3-21)4-16-13-10-14(18-6-17-13)20(7-19-10)15-12(24)11(23)9(5-22)25-15/h2,6-7,9,11-12,15,21-24H,3-5H2,1H3,(H,16,17,18)/b8-2-/t9-,11-,12-,15-/m1/s1
• InChI Key： JMLKMOZXMNZTAS-BAJUWZQUSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NC/C(=C\CO)/C)O)O

Computed Properties

• Exact Mass: 351.15443
• Monoisotopic Mass: 351.154269
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 146

Experimental Properties

• Density: 1.65
• Boiling Point: 731.8°Cat760mmHg
• Flash Point: 396.4°C
• Refractive Index: 1.728
• PSA: 145.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides